Cas no 40258-80-8 (1-chloroethyl 2,2-dimethylpropanoate)

• Product Name: 1-chloroethyl 2,2-dimethylpropanoate
• CAS No: 40258-80-8
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• MDL: MFCD20483880
• CID: 925521
• PubChem ID: 3016174
• Update Time: 2025-06-09

1-chloroethyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1-chloroethyl pivalate
• 1-chloroethyl 2,2-dimethylpropanoate
• 2,2-Dimethyl-propionic acid 1-chloro-ethyl ester
• NS00057042
• 1-chloroethyl trimethylacetate
• EN300-172231
• alpha-chloroethyl pivalate
• DTXSID40960659
• 1-chloroethyl2,2-dimethylpropanoate
• SCHEMBL1170858
• EINECS 254-863-5
• 40258-80-8
• DA-29504

• MDL： MFCD20483880
• Inchi： 1S/C7H13ClO2/c1-5(8)10-6(9)7(2,3)4/h5H,1-4H3
• InChI Key： VQEZDLXEVJCRMO-UHFFFAOYSA-N
• SMILES： ClC(C)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 164.0604073g/mol
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1-chloroethyl 2,2-dimethylpropanoate

Professional Introduction to 1-chloroethyl 2,2-dimethylpropanoate (CAS No. 40258-80-8)

1-chloroethyl 2,2-dimethylpropanoate, with the chemical identifier CAS No. 40258-80-8, is a compound of significant interest in the field of pharmaceutical and biochemical research. This ester derivative has garnered attention due to its structural properties and potential applications in medicinal chemistry. The compound’s unique configuration, featuring a chloroethyl moiety linked to a 2,2-dimethylpropanoate backbone, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The 1-chloroethyl group is particularly noteworthy as it introduces a reactive site that can participate in nucleophilic substitution reactions, enabling the formation of more complex structures. This reactivity has been exploited in the development of novel therapeutic agents, where such functional groups are often incorporated to enhance binding affinity or metabolic stability. In contrast, the 2,2-dimethylpropanoate moiety contributes to the overall lipophilicity of the molecule, which can influence its solubility and membrane permeability—critical factors in drug design.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of 1-chloroethyl 2,2-dimethylpropanoate, making it more accessible for industrial applications. Researchers have leveraged modern catalytic systems and green chemistry principles to optimize its synthesis, reducing waste and improving yields. These innovations align with the broader industry trend toward sustainable practices while maintaining high chemical purity.

In the realm of medicinal chemistry, 1-chloroethyl 2,2-dimethylpropanoate has been investigated as a precursor for several pharmacologically relevant compounds. Its structural framework is amenable to modifications that can fine-tune pharmacokinetic properties, such as half-life or target specificity. For instance, derivatives of this compound have been explored in preclinical studies for their potential role in modulating enzyme activity or receptor interactions. Such explorations underscore the compound’s significance as a building block in drug discovery pipelines.

The CAS No. 40258-80-8 designation ensures unambiguous identification and regulatory compliance when handling or distributing this chemical. While not classified as a hazardous material under current guidelines, proper handling protocols must still be followed to ensure safety during storage and transportation. These measures are integral to maintaining laboratory integrity and preventing unintended exposure.

From a biochemical perspective, the reactivity of the chloroethyl group allows for further functionalization via cross-coupling reactions or amidation processes. Such transformations have been employed in creating novel analogs with enhanced biological activity. For example, researchers have synthesized analogs targeting specific metabolic pathways by appending bioisosteric groups or optimizing electronic distributions around the active site. These efforts highlight the compound’s adaptability in addressing diverse therapeutic challenges.

The integration of computational modeling has further accelerated the study of 1-chloroethyl 2,2-dimethylpropanoate by enabling rapid screening of potential derivatives and predicting their interactions with biological targets. Machine learning algorithms have been particularly useful in identifying promising scaffolds based on structural motifs observed in high-affinity ligands. This computational approach complements traditional experimental methods, expediting the discovery process and reducing time-to-market for new drug candidates.

In conclusion, 1-chloroethyl 2,2-dimethylpropanoate (CAS No. 40258-80-8) represents a valuable asset in pharmaceutical research due to its structural versatility and synthetic utility. Its role as an intermediate in drug development continues to evolve with advancements in synthetic chemistry and computational biology. As the field progresses toward more targeted and efficient therapies, compounds like this will remain instrumental in unlocking new therapeutic possibilities.